Cas no 1158746-65-6 (3-[(2-bromophenyl)methyl]piperidine)

3-[(2-Bromophenyl)methyl]piperidine is a brominated piperidine derivative featuring a phenylmethyl substituent at the 3-position of the piperidine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of the 2-bromophenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its piperidine scaffold contributes to structural diversity, making it valuable for designing CNS-targeting compounds or ligands for receptor modulation. The bromine atom offers a handle for further functionalization, while the lipophilic nature of the aromatic ring may improve membrane permeability in drug candidates. This compound is typically handled under inert conditions due to its sensitivity.

3-[(2-bromophenyl)methyl]piperidine structure

1158746-65-6 structure

Product Name:3-[(2-bromophenyl)methyl]piperidine

CAS No:1158746-65-6

MF:C₁₂H₁₆BrN

MW:254.166142463684

CID:6356416

Update Time:2025-07-02

3-[(2-bromophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

- 3-[(2-bromophenyl)methyl]piperidine
- Piperidine, 3-[(2-bromophenyl)methyl]-
- MDL： MFCD07383700
- Inchi： 1S/C12H16BrN/c13-12-6-2-1-5-11(12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2
- InChI Key： IDXNIANQBPVDPM-UHFFFAOYSA-N
- SMILES： N1CCCC(CC2=CC=CC=C2Br)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2

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